Cas no 106877-48-9 (2-Amino-3-trifluoromethylphenol)

2-Amino-3-trifluoromethylphenol structure
106877-48-9 structure
Product Name:2-Amino-3-trifluoromethylphenol
CAS No:106877-48-9
MF:C7H6F3NO
MW:177.12385225296
MDL:MFCD15526973
CID:859684
PubChem ID:15919099
Update Time:2024-11-03

2-Amino-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(trifluoromethyl)phenol
    • 2-Amino-3-trifluoromethylphenol
    • ATJGAHFTSOPTCH-UHFFFAOYSA-N
    • MB14739
    • 2-AMINO-3-TRIFLUOROMETHYL-PHENOL
    • Z1985
    • 2-HYDROXY-6-(TRIFLUOROMETHYL)ANILINE
    • C90899
    • EN300-1295915
    • CS-0079857
    • DTXSID50579574
    • AKOS022186399
    • 106877-48-9
    • SY345852
    • CS-15964
    • SCHEMBL2438871
    • MFCD15526973
    • DB-292669
    • MDL: MFCD15526973
    • Inchi: 1S/C7H6F3NO/c8-7(9,10)4-2-1-3-5(12)6(4)11/h1-3,12H,11H2
    • InChI Key: ATJGAHFTSOPTCH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1N)O)(F)F

Computed Properties

  • Exact Mass: 177.04018
  • Monoisotopic Mass: 177.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 229.1±40.0 ºC (760 Torr),
  • Flash Point: 92.3±27.3 ºC,
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 46.25
  • LogP: 2.57440

2-Amino-3-trifluoromethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB548102-250 mg
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abcr
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